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Compound of Interest

Compound Name: BMS 195614
CAS No.: 253310-42-8
Cat. No.: B1663719
Get Quote
. J
Antagonist)

Introduction & Compound Profile

BMS-195614 (also known as BMS 614) is a potent, high-affinity, neutral retinoic acid receptor
alpha (RARngcontent-ng-c3230145110=""_nghost-ng-c1768664871="" class="inline ng-star-
inserted">

) selective antagonist (

nM).[1][2] Unlike pan-RAR antagonists, BMS-195614 selectively blocks agonist-induced
coactivator recruitment to RARngcontent-ng-c3230145110="" _nghost-ng-c1768664871=""
class="inline ng-star-inserted">

without significantly affecting nuclear receptor corepressor (NCoR) binding.[1]

Due to its lipophilic nature and specific stability requirements, improper solubilization can lead
to experimental variability, precipitation in aqueous media, or compound degradation.[1] This
guide provides a standardized workflow for preparing high-integrity stock solutions in Dimethyl
Sulfoxide (DMSO).
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Table 1: Physicochemical Properties

Property Specification
CAS Number 182135-66-6
C
H
Molecular Formula N
0]
Molecular Weight 448.51 g/mol
Appearance White to light brown/beige crystalline solid

Solubility (DMS0) 25 mg/mL (approx. 55 mM)

Solubility (Water) Negligible (Sparingly soluble)

-20°C (Stable
Storage (Solid)
4 years)

Pre-Solubilization Considerations
Solvent Selection

DMSO (Dimethyl Sulfoxide) is the required solvent for the primary stock solution.[1]
e Grade: Use anhydrous, cell-culture grade DMSO (
99.9%) to minimize hydrolysis risks.[1]

 Inert Gas: Retinoid-related compounds are susceptible to oxidation.[1] It is highly
recommended to purge the DMSO with inert gas (Nitrogen or Argon) before use, or use a
freshly opened bottle.[1]

Environmental Controls[1][2]
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 Light Sensitivity: BMS-195614, like many retinoid modulators, is sensitive to photo-
degradation.[1] Perform all weighing and solubilization steps under dim light or yellow light.
Use amber vials for storage.

o Hygroscopicity: Allow the product vial to equilibrate to room temperature inside a desiccator
before opening. This prevents condensation of atmospheric moisture onto the cold solid,
which can alter the weighed mass.[1]

Visual Workflow (Logic Map)

The following diagram outlines the critical path for preparing and verifying the stock solution.

Calculate DMSO Vol
(Target: 10-25 mM)

Visual QC Check
(Clear Solution?)

Weigh Solid
(Dim Light)

Equilibrate Vial
[GERE))

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the preparation of BMS-195614 stock solution,
emphasizing environmental controls and QC checkpoints.

Detailed Protocol: Stock Solution Preparation
Equipment Required[1][2][7][8][9]

e Analytical Balance (Precision 0.01 mg recommended)[1]

Borosilicate glass vials (Amber) or polypropylene microcentrifuge tubes (Amber)[1]

Vortex mixer[1]

Sonicator (bath type, optional)[1]

Pipettes and barrier tips[1][3]

Step 1: Molarity Calculation
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Determine the volume of DMSO required to achieve a specific stock concentration.[1] The

recommended stock concentration is 10 mM or 25 mM.[1]

Formula:

[1]

Table 2: Reconstitution Examples (MW = 448.51)

Mass of BMS-195614 Target Concentration Volume of DMSO Required

| 1 mg |10 mM | 223

L||5mg]|10 mM | 1115

L (1.225mL) | | 20 mg | 10 mM | 2230

L(2.23mL) || 5mg |25 mM | 446

L |[1]

Step 2: Solubilization

Weigh the desired amount of BMS-195614 into a sterile amber vial.

Add the calculated volume of anhydrous DMSO.[1]

Vortex vigorously for 30-60 seconds.

Observation: The solution should be clear and colorless to pale yellow.[1]

Troubleshooting: If particles remain, sonicate in a water bath for 2-5 minutes at room
temperature.[1] Avoid heating above 37°C.

Step 3: Aliquoting and Storage[1][2][8]

Do not store the bulk solution in a single container if you plan to use it over multiple
experiments.[1] Repeated freeze-thaw cycles can degrade the compound and introduce
moisture.[1]
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» Divide the stock into single-use aliquots (e.g., 20-50

L) in amber tubes.

o Storage Conditions:
o -20°C: Stable for up to 6 months.
o -80°C: Recommended for long-term storage (> 6 months).

Usage in Aqueous Buffers (Cell Culture)[1][2][6]

BMS-195614 is sparingly soluble in water. Direct addition of high-concentration DMSO stock to
aqueous media can cause immediate precipitation.[1]

Serial Dilution Strategy (The "Step-Down" Method)

To maintain solubility and ensure accurate dosing:

 Intermediate Dilution: Dilute the high-concentration stock (e.g., 10 mM) into a lower
concentration DMSO working solution (e.g., 100

M or 1 mM) immediately before use.

 Final Dilution: Add the intermediate DMSO solution to the cell culture medium under rapid

agitation.

e DMSO Limit: Ensure the final DMSO concentration in the culture medium is < 0.1% (v/v) to

avoid solvent toxicity.[1]
Example for 1

M Final Treatment;

e Start with 10 mM Stock.[1]
e Dilute 1:200 in DMSO

100
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M Working Solution.[1]

¢ Dilute 1:100 into Media

1
M Final Concentration (Final DMSO = 1%).

o Correction: If 1% DMSO is too high for your cells, use a 1 mM stock for the first step, or
perform a 1:1000 dilution directly if the compound does not precipitate.[1] Note: BMS-
195614 is hydrophobic; 1:1000 dilution directly into media requires rapid mixing to prevent
“crashing out."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. caymanchem.com [caymanchem.com]
¢ 2. medchemexpress.com [medchemexpress.com]
¢ 3. ambystoma.uky.edu [ambystoma.uky.edu]

¢ 4. Pharmacological Activity of Retinoic Acid Receptor Alpha-Selective Antagonists in Vitro
and in Vivo - PMC [pmc.ncbi.nlm.nih.gov]

¢ 5. cdn.caymanchem.com [cdn.caymanchem.com]

¢ To cite this document: BenchChem. [Application Note: Preparation and Handling of BMS-
195614 Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663719/docs#application-note-preparation-and-
handling-of-bms-195614-stock-solutions]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.caymanchem.com/product/16029/bms-195614
https://www.caymanchem.com/product/16029/bms-195614
https://www.caymanchem.com/product/16029/bms-195614
https://pmc.ncbi.nlm.nih.gov/articles/PMC3770188/
https://www.caymanchem.com/product/16029/bms-195614
https://cdn.caymanchem.com/cdn/insert/16029.pdf
https://doi.org/10.1016/S1074-5521(99)80083-6
https://www.benchchem.com/product/b1663719?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/16029/bms-195614
https://www.medchemexpress.com/bms-195614.html
https://ambystoma.uky.edu/teachers_materials/HighSchool/RetinoicAcidProtocol.doc
https://pmc.ncbi.nlm.nih.gov/articles/PMC3770188/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3770188/
https://cdn.caymanchem.com/cdn/insert/16029.pdf
https://www.benchchem.com/product/b1663719/docs#application-note-preparation-and-handling-of-bms-195614-stock-solutions
https://www.benchchem.com/product/b1663719/docs#application-note-preparation-and-handling-of-bms-195614-stock-solutions
https://www.benchchem.com/product/b1663719/docs#application-note-preparation-and-handling-of-bms-195614-stock-solutions
https://www.benchchem.com/product/b1663719/docs#application-note-preparation-and-handling-of-bms-195614-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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